Cas no 1183435-02-0 (Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate)

• Product Name: Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate
• CAS No: 1183435-02-0
• MF: C₉H₁₁N₃O₄
• MW: 225.201341867447
• CID: 4575830
• PubChem ID: 60632061
• Update Time: 2025-05-23

Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(3-nitropyridin-2-yl)amino]propanoate
• Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate

• Inchi： 1S/C9H11N3O4/c1-16-8(13)4-6-11-9-7(12(14)15)3-2-5-10-9/h2-3,5H,4,6H2,1H3,(H,10,11)
• InChI Key： IEMSOECFYUXXLD-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CCNC1=NC=CC=C1[N+]([O-])=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate

Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate (CAS No. 1183435-02-0): A Comprehensive Overview

Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate, identified by the CAS registry number 1183435-02-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of esters and features a unique structure that combines a methyl ester group with a substituted pyridine ring. The presence of the nitro group on the pyridine ring introduces interesting electronic properties, making this compound a valuable subject for both academic research and potential industrial applications.

The chemical structure of Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate is characterized by a pyridine ring substituted at the 2-position with an amino group, which is further connected to a propanoate ester moiety. The nitro group at the 3-position of the pyridine ring plays a crucial role in modulating the electronic properties of the molecule, influencing its reactivity and biological activity. Recent studies have highlighted the importance of such substituted pyridines in various biochemical pathways, particularly in enzyme inhibition and receptor binding.

From a synthetic perspective, Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. These methods leverage the reactivity of the nitro group and the amino group to facilitate bond formation. Researchers have explored the use of transition metal catalysts to enhance reaction efficiency, particularly in constructing the amine-propanoate linkage. Such advancements have not only improved synthetic yields but also opened new avenues for scaling up production for potential commercial applications.

The pharmacological profile of Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain kinases and proteases, making it a promising candidate for drug development in oncology and infectious diseases. The compound's ability to modulate enzyme activity without significant toxicity has been attributed to its unique structural features, particularly the balance between hydrophilicity and lipophilicity introduced by the ester group.

In addition to its therapeutic potential, Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate has shown promise in diagnostic applications. Its ability to bind selectively to certain biomarkers has led to its exploration as a component in biosensors and imaging agents. Recent advancements in bioconjugation chemistry have further enhanced its utility in these areas, enabling more precise detection and monitoring of disease biomarkers.

From an environmental standpoint, understanding the fate and transport of Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate in various ecosystems is critical for ensuring sustainable use. Studies have shown that the compound undergoes rapid degradation under aerobic conditions, minimizing its persistence in natural environments. However, further research is needed to evaluate its impact on aquatic organisms and soil microbiota.

In conclusion, Methyl 3-(3-Nitropyridin-2-yl)aminopropanoate (CAS No. 1183435-02-0) represents a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure, coupled with recent advances in synthesis and pharmacology, positions it as a valuable tool for both academic research and industrial innovation. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing science and technology.